2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-(1-methylbenzimidazol-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H12N4OS2/c1-17-10-5-3-2-4-9(10)15-13(17)20-8-11(18)16-12-14-6-7-19-12/h2-7H,8H2,1H3,(H,14,16,18)
• InChI Key: GPMVZURTJOIQHZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1SCC(=O)NC3=NC=CS3
• Molecular Formula: C13H12N4OS2
• Molecular Weight: 304.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multiple steps, including reactions that introduce the thiazole and benzimidazole moieties. For example, the synthesis of 2-(benzo[d]thiazol-2-ylthio)-1-((1s, 3s)-3-mesityl-3-methylcyclobutyl) ethan-1-one and related benzo[d] thiazole derivatives involves characterizations by FT-IR, NMR, UV–Vis spectroscopies, and thermal analysis methods. Such processes highlight the complexity and precision required in synthesizing these compounds (Inkaya, 2018).

Molecular Structure Analysis

The molecular structure of these compounds is often determined using X-ray crystallography, providing insights into their geometrical configuration and the spatial arrangement of atoms. For instance, the crystal structure analysis of 1-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]-2-(thiazol-4-yl)-1H-benzimidazole revealed a nearly planar benzimidazole ring, showing the intricate details of molecular architecture that can influence the compound's properties and interactions (Gueddar et al., 2015).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including electrophilic substitution and cyclization, contributing to their diverse chemical properties. For example, the synthesis of benzimidazole-thiazole derivatives involves reactions with acid anhydrides, chloroacetyl chloride, and aromatic aldehydes, leading to a variety of products with potential anticancer activities (Nofal et al., 2014).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and thermal stability, are crucial for their practical applications. Techniques like TG/DTA thermal analysis and DFT calculations help in understanding these properties. For instance, the thermal behavior of certain benzothiazole derivatives has been summarized through TG/DTA thermograms, indicating their stability and decomposition patterns under temperature variations (Inkaya, 2018).

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents and stability under various conditions, are determined through experimental and theoretical studies. For example, the study of N-(thiazol-2-yl) benzamide derivatives revealed the influence of methyl functionality and multiple non-covalent interactions on their chemical behavior, showcasing the importance of subtle structural changes on the compound's properties (Yadav & Ballabh, 2020).